Cas no 13280-00-7 (2-Pentanone, 3-chloro-)
2-Pentanone, 3-chloro- structure
Product Name:2-Pentanone, 3-chloro-
CAS No:13280-00-7
MF:C5H9ClO
MW:120.577360868454
CID:156069
PubChem ID:114484
Update Time:2025-04-19
2-Pentanone, 3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 3-chloro-
- 3-chloropentan-2-one
- 2-Pentanone, 3-chloro- (6CI,7CI,8CI,9CI)
- SCHEMBL3715370
- DTXSID40884588
- EINECS 236-282-9
- 13280-00-7
- NS00051360
- 3-Chloro-2-pentanone
-
- Inchi： 1S/C5H9ClO/c1-3-5(6)4(2)7/h5H,3H2,1-2H3
- InChI Key： CKSIBFLEDRJUTN-UHFFFAOYSA-N
- SMILES： ClC(C(C)=O)CC
Computed Properties
- Exact Mass: 120.03427
- Monoisotopic Mass: 120.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 70.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Pentanone, 3-chloro- Related Literature
-
1. Gas-phase eliminations. Part X. Kinetics of the thermal decomposition of 3-chlorobutan-2-one, 3-chloropentan-2-one, and 4-chloropentan-2-oneM. Dakubu,Allan Maccoll J. Chem. Soc. B 1969 1248
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2. 367. Two isomeric homologues of thiamineJ. Biggs,P. Sykes J. Chem. Soc. 1959 1849
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3. Synthesis of 3-deazathiamineDaniel Hawksley,David A. Griffin,Finian J. Leeper J. Chem. Soc. Perkin Trans. 1 2001 144
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Matthias D'hooghe,Wim Aelterman,Norbert De Kimpe Org. Biomol. Chem. 2009 7 135
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5. The chemistry of fungi. Part LXII. The synthesis of (±)-mitorubrin, a metabolite of Penicillium rubrumR. Chong,R. W. Gray,R. R. King,W. B. Whalley J. Chem. Soc. C 1971 3571
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